2-fluoro-N-{3-[4-methyl-5-({2-oxo-2-[(tetrahydro-2-furanylmethyl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[3-[4-methyl-5-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]benzamide
• InChI: InChI=1S/C23H24FN5O3S/c1-29-21(27-28-23(29)33-14-20(30)25-13-17-8-5-11-32-17)15-6-4-7-16(12-15)26-22(31)18-9-2-3-10-19(18)24/h2-4,6-7,9-10,12,17H,5,8,11,13-14H2,1H3,(H,25,30)(H,26,31)
• InChI Key: WKGNWVVVFGBRNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2CCCO2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C23H24FN5O3S
• Molecular Weight: 469.5 g/mol

Description

2-fluoro-N-{3-[4-methyl-5-({2-oxo-2-[(tetrahydro-2-furanylmethyl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]phenyl}benzamide is a useful research compound. Its molecular formula is C23H24FN5O3S and its molecular weight is 469.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 469.15838898 g/mol and the complexity rating of the compound is 674. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer and Antiviral Activities

Fluorine-substituted 1,2,4-triazinones and related compounds have been synthesized and evaluated for their potential as anti-HIV-1 and CDK2 inhibitors, with several compounds demonstrating significant activity in these areas (Makki, Abdel-Rahman, & Khan, 2014). This suggests that fluorine-containing benzamides and triazoles may have applications in the treatment of HIV and possibly other viral infections, as well as in cancer therapy through the inhibition of critical cell cycle enzymes.

Antimicrobial Properties

Compounds with structures similar to the compound of interest, especially those with fluorine substitution and heterocyclic rings such as triazoles, have been reported to possess antimicrobial properties. For instance, new fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moieties have been synthesized and shown to exhibit high antimicrobial activity, highlighting the potential of such compounds in the development of new antimicrobial agents (Bawazir & Abdel-Rahman, 2018).

Fluorescence and Material Applications

Beyond pharmacological uses, fluorine-containing compounds, especially those with complex heterocyclic structures, may find applications in material science, such as in the development of fluorescent materials or as part of novel synthetic pathways for creating materials with unique properties. For example, the synthesis and investigation of new thiourea derivatives have been explored, demonstrating the potential for the development of compounds with antibiofilm properties and applications in detecting microbial infections through fluorescence (Limban, Marutescu, & Chifiriuc, 2011).